Cas no 66346-12-1 (2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-phenyl-
• CAS No: 66346-12-1
• MF: C₃₂H₂₂O₆
• MW: 502.513489246368
• CID: 396457
• PubChem ID: 16092817
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-phenyl-
• 7-[2-(2-oxo-4-phenylchromen-7-yl)oxyethoxy]-4-phenylchromen-2-one
• DTXSID40582219
• 66346-12-1
• 7,7'-[Ethane-1,2-diylbis(oxy)]bis(4-phenyl-2H-1-benzopyran-2-one)

• Inchi： 1S/C32H22O6/c33-31-19-27(21-7-3-1-4-8-21)25-13-11-23(17-29(25)37-31)35-15-16-36-24-12-14-26-28(22-9-5-2-6-10-22)20-32(34)38-30(26)18-24/h1-14,17-20H,15-16H2
• InChI Key： WRBXROZIXBMQPY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OCCOC1C=CC2=C(C=1)OC(C=C2C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 502.14166
• Monoisotopic Mass: 502.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06